Cas no 1803583-00-7 (4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide)

• Product Name: 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide
• CAS No: 1803583-00-7
• MF: C₆H₁₃Br₂NO₂S
• MW: 323.045919179916
• CID: 4616135
• PubChem ID: 75480345
• Update Time: 2025-06-14

4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoethyl)thiomorpholine 1,1-dioxide hydrobromide
• 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide
• 4-(2-Bromoethyl)-1lambda(6),4-thiomorpholine-1,1-dione hydrobromide
• 4-(2-bromoethyl)-1lambda6-thiomorpholine-1,1-dione hydrobromide

• Inchi： 1S/C6H12BrNO2S.BrH/c7-1-2-8-3-5-11(9,10)6-4-8;/h1-6H2;1H
• InChI Key： AIYPYKOCNZNZKU-UHFFFAOYSA-N
• SMILES： BrCCN1CCS(CC1)(=O)=O.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 45.8

Additional information on 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide

Recent Advances in the Study of 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide (CAS: 1803583-00-7)

4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide (CAS: 1803583-00-7) is a chemically modified thiazinane derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its bromoethyl and sulfone functional groups, has shown potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of neurological disorders and cancer therapy.

One of the most significant findings in recent research involves the role of 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide in modulating glutamate receptors. Glutamate, a critical neurotransmitter, is implicated in numerous neurological conditions, including epilepsy and neurodegenerative diseases. Researchers have demonstrated that this compound can selectively interact with NMDA receptors, potentially offering a new avenue for the development of neuroprotective drugs. The bromoethyl moiety is believed to enhance the compound's ability to cross the blood-brain barrier, a critical factor in its therapeutic efficacy.

In addition to its neurological applications, 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide has also been investigated for its anticancer properties. Preliminary studies indicate that the compound exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. Furthermore, the sulfone group in the molecule contributes to its stability and bioavailability, making it a promising candidate for further drug development.

The synthesis and characterization of 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have also optimized the synthetic route to improve yield and scalability, which is crucial for its potential industrial applications. These advancements underscore the growing interest in this compound as a versatile building block in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide. Issues such as off-target effects and long-term toxicity need to be addressed through rigorous preclinical testing. However, the compound's unique chemical properties and biological activities make it a compelling subject for ongoing research. Future studies are expected to explore its potential in combination therapies and its efficacy in vivo.

In conclusion, 4-(2-bromoethyl)-1,4-thiazinane 1,1-dioxide;hydrobromide (CAS: 1803583-00-7) represents a promising area of research in the field of chemical biology and drug discovery. Its dual applications in neurology and oncology highlight its versatility, while recent synthetic advancements pave the way for further exploration. As the scientific community continues to uncover its full potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.